5-(4-ethoxyphenyl)-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}isoxazole-3-carboxamide

• Molecular Formula: C21H18N4O5S2
• Molecular Weight: 470.5 g/mol
• IUPAC Name: 5-(4-ethoxyphenyl)-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C21H18N4O5S2/c1-2-29-16-7-3-14(4-8-16)19-13-18(24-30-19)20(26)23-15-5-9-17(10-6-15)32(27,28)25-21-22-11-12-31-21/h3-13H,2H2,1H3,(H,22,25)(H,23,26)
• InChI Key: OLKYYLOBWVKXJW-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)C2=CC(=NO2)C(=O)NC3=CC=C(C=C3)S(=O)(=O)NC4=NC=CS4

Description

5-(4-ethoxyphenyl)-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}isoxazole-3-carboxamide is a chemical compound that has been widely studied for its potential applications in scientific research. It is a synthetic compound that has been developed through a complex process of chemical synthesis.

Mechanism of Action

The mechanism of action of 5-(4-ethoxyphenyl)-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}isoxazole-3-carboxamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in various cellular processes. This inhibition can lead to a reduction in the growth and proliferation of cancer cells, as well as a reduction in inflammation and viral replication.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-(4-ethoxyphenyl)-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}isoxazole-3-carboxamide are complex and varied. It has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines and chemokines. It also has anti-tumor effects by inhibiting the growth and proliferation of cancer cells. Additionally, it has been shown to have anti-viral effects by inhibiting the replication of certain viruses.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(4-ethoxyphenyl)-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}isoxazole-3-carboxamide in lab experiments is its wide range of biological activities. This allows it to be used in a variety of different types of experiments, including those focused on cancer, inflammation, and viral infections. However, there are also some limitations to using this compound in lab experiments. For example, it can be difficult to obtain and may be expensive to synthesize. Additionally, it may have limited solubility in certain types of solvents, which can make it difficult to work with in some experiments.

Future Directions

There are many potential future directions for research on 5-(4-ethoxyphenyl)-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}isoxazole-3-carboxamide. One area of research could focus on further elucidating the compound's mechanism of action and identifying the specific enzymes and proteins that it targets. Another area of research could focus on developing new synthetic methods for producing this compound, which could make it more accessible for use in lab experiments. Additionally, further studies could explore the potential therapeutic applications of this compound for the treatment of various diseases.

Synthesis Methods

The synthesis of 5-(4-ethoxyphenyl)-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}isoxazole-3-carboxamide is a complex process that involves several steps. The starting materials for the synthesis are 4-ethoxyphenyl isocyanate, 4-(1,3-thiazol-2-ylamino)sulfonylphenylamine, and ethyl 3-bromo-2-methyl-4-nitroisoxazole-5-carboxylate. These materials are reacted together in the presence of a catalyst and under controlled conditions to produce the final product.

Scientific Research Applications

5-(4-ethoxyphenyl)-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}isoxazole-3-carboxamide has been studied extensively for its potential applications in scientific research. It has been found to have a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-viral properties. It has also been studied for its potential use as a therapeutic agent for the treatment of various diseases, including cancer and viral infections.